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Get Quote

The table below summarizes the key available data for these two phenyltropane compounds. The affinity

values (Ki in nM) represent the concentration needed to bind to half the transporters; a lower number

indicates a higher affinity [1] [2].

Feature RTI-112 RTI-51 (Bromopane)

Primary
Transporter
Affinity

Dopamine Transporter (DAT) and
Serotonin Transporter (SERT) [2].

Dopamine Transporter (DAT) [1].

DAT Affinity (Ki
nM)

Data missing from search results. 1.7 nM [1].

SERT Affinity (Ki
nM)

Data missing from search results. 10.6 nM [1].

NET Affinity (Ki
nM)

Data missing from search results. 37.4 nM [1].

Transporter
Selectivity

Nonselective monoamine

transporter inhibitor [2].

DAT > SERT > NET (Dopamine selective) [1].
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Feature RTI-112 RTI-51 (Bromopane)

Onset &
Duration of
Action

Slower onset (30-60 min), longer
duration (~10 hours) [2].

Information missing from search results.

Key Behavioral
& Therapeutic
Notes

Used in research on reducing

cocaine intake [3]. Can reduce
cocaine craving at high DAT

occupancy doses [3].

Significantly enhances locomotor activity.

Potential as a treatment for cocaine use due
to a long-lasting substitution effect that

reduces drug-seeking behavior [4].

Molecular
Weight

Information missing from search

results.

338.245 g·mol⁻¹ [1].

Chemical
Formula

Information missing from search

results.

C₁₆H₂₀BrNO₂ [1].

Experimental Data and Methodologies

The pharmacological profiles are established through standardized experimental protocols. Here are the key

methodologies cited in the research:

In Vitro Transporter Binding Assays: The binding affinities (Ki values) for RTI-51 were determined
using competitive radioligand binding assays on rat brain tissue [1]. In these experiments:

Dopamine Transporter (DAT) binding was measured by displacing a radiolabeled cocaine
analog, [³H]CFT [1].

Norepinephrine Transporter (NET) binding was measured by displacing [³H]Nisoxetine [1].
Serotonin Transporter (SERT) binding was measured by displacing [³H]Paroxetine [1].

In Vivo Behavioral Studies: The long duration of action for RTI-112 was characterized in studies on
squirrel monkeys [2]. The stimulant and reinforcing effects were assessed by measuring the rate of

onset and how long the compound could serve as a substitute for cocaine in self-administration
protocols [2].

Compatibility Studies: The potential for simultaneous use of a treatment (like an anticocaine
catalytic antibody) with a cocaine analog was tested via ELISA (Enzyme-Linked Immunosorbent
Assay). One study confirmed that an anticocaine antibody had no significant affinity for RTI-51,
suggesting they would not interfere with each other in a therapeutic setting [5].
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Signaling Pathways and Experimental Workflow

The core mechanism of action for phenyltropanes like RTI-112 and RTI-51 involves blocking monoamine

transporters on neuronal membranes. The diagram below illustrates this shared pathway and a generalized

experimental workflow for their characterization.

Shared Mechanism of Action Key Experimental Characterization

Presynaptic Neuron

Synaptic Cleft

Monoamine
Release

Monoamine Transporter
(e.g., DAT, SERT)

Reuptake

Postsynaptic Receptors

Signal Transmission

RTI Compound

Blocks

In Vitro Binding Assays

Determine Transporter
Affinity & Selectivity

In Vivo Behavioral Studies
(Onset, Duration, Reinforcement)

Therapeutic Compatibility
& Safety Assessment

Click to download full resolution via product page

Key Implications for Research

Transporter Selectivity is Crucial: The distinct selectivity profiles suggest different research
applications. RTI-51, with its clearer dopamine selectivity, is a more specific tool for studying the role

of DAT in stimulant effects and addiction [1]. RTI-112's non-selective profile may be better for
investigating the interaction between dopamine and serotonin systems in cocaine abuse [2].
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Pharmacokinetics Influence Application: The established long duration of RTI-112 (~10 hours)

makes it a candidate for studying long-acting agonist therapies for addiction, as a single dose could
provide a sustained effect [2].

Compatibility for Combined Therapies: The finding that an anticocaine antibody does not bind RTI-
51 is significant. It implies that these two types of treatments could potentially be used together—one

to block cocaine's effects and the other to provide a stabilizing substitution therapy—without
interfering with one another [5].

Important Limitations and Future Directions

Incomplete Data: A major limitation is the lack of a complete, directly comparable data set. Critical
affinity values (Ki) for RTI-112 are missing from the search results, making a full quantitative

comparison impossible.
Species and Model Variance: The available data comes from different experimental models (e.g.,

rat brain tissue, squirrel monkeys). Differences in species, radioligands, and methodologies can affect
the absolute values and direct comparability.

Need for Human Data: All information found is from preclinical animal studies. The effects and safety
profiles of these compounds in humans remain unknown and are a necessary area for future

research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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